tert-butyl 2-(N-(3-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamido)acetate

• Molecular Formula: C18H19ClN4O4S
• Molecular Weight: 422.9 g/mol
• IUPAC Name: tert-butyl 2-[3-chloro-N-([1,2,4]triazolo[4,3-a]pyridin-8-ylsulfonyl)anilino]acetate
• InChI: InChI=1S/C18H19ClN4O4S/c1-18(2,3)27-16(24)11-23(14-7-4-6-13(19)10-14)28(25,26)15-8-5-9-22-12-20-21-17(15)22/h4-10,12H,11H2,1-3H3
• InChI Key: WWLKOFZBSGOXKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN(C1=CC(=CC=C1)Cl)S(=O)(=O)C2=CC=CN3C2=NN=C3

Description

TERT-BUTYL 2-[N-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-8-SULFONAMIDO]ACETATE is a complex organic compound that belongs to the class of triazolopyridine derivatives.

Preparation Methods

The synthesis of TERT-BUTYL 2-[N-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-8-SULFONAMIDO]ACETATE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the nucleophilic addition of 4-amino-3-mercapto-1,2,4-triazole derivatives to dibenzoylacetylene under stirring in acetonitrile at room temperature . Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents like ceric ammonium nitrate or manganese dioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the sulfonamido group, using reagents like alkyl halides. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

TERT-BUTYL 2-[N-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-8-SULFONAMIDO]ACETATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Medicine: This compound is being investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of TERT-BUTYL 2-[N-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-8-SULFONAMIDO]ACETATE involves its interaction with specific molecular targets, such as enzymes and receptors. The triazolopyridine moiety allows it to form hydrogen bonds and other interactions with target proteins, leading to inhibition or modulation of their activity .

Comparison with Similar Compounds

Similar compounds include other triazolopyridine derivatives, such as:

5-(Tert-butyl)-N-(2,4-dichlorophenyl)-1H-1,2,4-triazol-3-amine: Known for its urease inhibition and antioxidant properties.

(S)-tert-Butyl 2-(4-(4-chlorophenyl)-2,3,9-trimethyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-6-yl)acetate: Used in various biochemical assays.

TERT-BUTYL 2-[N-(3-CHLOROPHENYL)[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-8-SULFONAMIDO]ACETATE stands out due to its unique combination of functional groups, which confer specific biological activities and synthetic versatility.